8-Formyl-2-methyl-4-oxo-4H-chromene-5-carbonitrile

• CAS No.: 921609-29-2
• Molecular Formula: C12H7NO3
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 8-formyl-2-methyl-4-oxochromene-5-carbonitrile
• InChI: InChI=1S/C12H7NO3/c1-7-4-10(15)11-8(5-13)2-3-9(6-14)12(11)16-7/h2-4,6H,1H3
• InChI Key: FNZIXIMVBTVTDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C=CC(=C2O1)C=O)C#N

Description

8-Formyl-2-methyl-4-oxo-4H-chromene-5-carbonitrile is a useful research compound. Its molecular formula is C12H7NO3 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

260 mg (0.72 mmol) of 8-(dibromomethyl)-2-methyl-4-oxo-4H-chromene-5-carbonitrile are heated with 187 mg (1.6 mmol) of N-methylmorpholine N-oxide with the addition of molecular sieves in 15 ml of acetonitrile under reflux overnight. After filtration through kieselguhr, the solvent is removed in vacuo, and the residue is purified by preparative HPLC. 23 mg (15% of theory) of the title compound are obtained.